methyl 4-[(3,5-dimethyl-1-piperidinyl)methyl]benzoate

• IUPAC Name: methyl 4-[(3,5-dimethylpiperidin-1-yl)methyl]benzoate
• InChI: InChI=1S/C16H23NO2/c1-12-8-13(2)10-17(9-12)11-14-4-6-15(7-5-14)16(18)19-3/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: NGVRRFNTLUICMV-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC2=CC=C(C=C2)C(=O)OC)C
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol

Description

Methyl 4-[(3,5-dimethyl-1-piperidinyl)methyl]benzoate, commonly known as DMBA, is a chemical compound that has garnered attention in the scientific community due to its potential applications in various fields. DMBA belongs to the class of piperidine compounds and is a derivative of benzoic acid.

Scientific Research Applications

DMBA has shown promising results in various scientific research applications. It has been studied for its potential use as a ligand in metal-mediated catalysis, as well as a building block in the synthesis of biologically active compounds. DMBA has also been studied for its potential use as a fluorescent probe in imaging studies.

Mechanism of Action

The exact mechanism of action of DMBA is still under investigation. However, it is believed that DMBA interacts with specific receptors in the brain and other organs, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
DMBA has been shown to have various biochemical and physiological effects. It has been studied for its potential use as an analgesic, anti-inflammatory, and anti-cancer agent. DMBA has also been shown to have an effect on the central nervous system, leading to changes in behavior and mood.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMBA is its ease of synthesis and purification. It is also a versatile compound that can be used in various scientific research applications. However, one of the limitations of DMBA is its potential toxicity, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for DMBA research. One potential area of study is its use as a building block in the synthesis of biologically active compounds. DMBA could also be further studied for its potential use as a fluorescent probe in imaging studies. Additionally, more research is needed to fully understand the mechanism of action of DMBA and its potential applications in various fields.
Conclusion:
In conclusion, DMBA is a chemical compound that has shown promising results in various scientific research applications. Its ease of synthesis and purification make it a versatile compound that can be used in various fields. However, its potential toxicity requires careful handling in lab experiments. Further research is needed to fully understand the mechanism of action of DMBA and its potential applications in various fields.

Synthesis Methods

The synthesis of DMBA involves the reaction between 4-bromomethyl benzoate and 3,5-dimethylpiperidine in the presence of a palladium catalyst. This reaction results in the formation of DMBA, which can be purified using various techniques such as recrystallization and column chromatography.